Cas no 2734779-27-0 (2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol
• CAS No: 2734779-27-0
• MF: C₉H₆Cl₂F₄O
• MW: 277.04
• CID: 5080244
• Update Time: 2026-03-01

2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H6Cl2F4O/c10-8(11)7(16)5-2-1-4(12)3-6(5)9(13,14)15/h1-3,7-8,16H
• InChI Key： ODSUAHFODPRGHC-UHFFFAOYSA-N
• SMILES： C1(=CC(C(F)(F)F)=C(C=C1)C(O)C(Cl)Cl)F

Additional information on 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol

Research Brief on 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol (CAS: 2734779-27-0): Recent Advances and Applications

The compound 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol (CAS: 2734779-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. Its structural features, including the presence of dichloro and trifluoromethyl groups, make it a versatile building block for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential antiviral and anticancer agents, leveraging its ability to modulate enzyme activity and interact with biological targets.

One of the most promising applications of 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol is in the development of inhibitors targeting specific metabolic pathways. A 2023 study demonstrated its efficacy in inhibiting cytochrome P450 enzymes, which are crucial in drug metabolism. This finding opens new avenues for the design of drugs with improved pharmacokinetic profiles and reduced side effects.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of this compound through more sustainable and efficient routes. Green chemistry approaches, including catalytic processes and solvent-free reactions, have been explored to enhance yield and reduce environmental impact. These developments are particularly relevant given the increasing demand for fluorinated compounds in the pharmaceutical industry.

The safety profile and toxicological aspects of 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol have also been investigated in recent preclinical studies. While the compound shows promising biological activity, researchers emphasize the need for careful evaluation of its potential toxicity and environmental persistence, given its halogenated structure. These considerations are crucial for its potential translation into clinical applications.

Looking forward, the unique properties of this compound suggest its continued importance in medicinal chemistry research. Current investigations are exploring its potential as a scaffold for the development of new antimicrobial agents, particularly against drug-resistant strains. The combination of its fluorinated and chlorinated moieties offers distinct advantages in terms of bioavailability and target specificity.

In conclusion, 2,2-Dichloro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol (CAS: 2734779-27-0) represents a valuable chemical entity with diverse applications in pharmaceutical research. The recent studies underscore its potential as both a synthetic intermediate and a bioactive compound, warranting further investigation into its therapeutic possibilities and mechanism of action.